N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H23N5OS/c1-14-8-9-20(16(3)10-14)28-22-18(11-26-28)23(25-13-24-22)30-12-21(29)27-19-7-5-6-15(2)17(19)4/h5-11,13H,12H2,1-4H3,(H,27,29)
• InChI Key: KTGBTUFHCLRUHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=CC=CC(=C4C)C)C
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C23H23N5OS and its molecular weight is 417.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Applications

Research has focused on synthesizing novel heterocyclic compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-yl moiety, showing significant promise as antibacterial and antifungal agents. For instance, compounds with this core structure have been synthesized and demonstrated high antibacterial activities against various bacterial strains, suggesting their potential as novel therapeutic agents in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013). Furthermore, derivatives of pyrazolo[3,4-d]pyrimidin-4-yl have been evaluated for their antimicrobial activity, revealing that several compounds exhibited activity surpassing that of reference drugs, indicating their potential in developing new antimicrobial therapies (Hafez, El-Gazzar, & Al-Hussain, 2016).

Neuroinflammation Imaging Applications

In the context of neuroinflammatory diseases, derivatives of pyrazolo[3,4-d]pyrimidin-4-yl have been synthesized and biologically evaluated for their potential to bind the translocator protein 18 kDa (TSPO). This protein is recognized as an early biomarker of neuroinflammatory processes. The studies have resulted in compounds with subnanomolar affinity for TSPO, comparable to established ligands. Some of these compounds were radiolabeled and used in vivo positron emission tomography (PET) imaging to investigate neuroinflammation in rodent models, showing promising results for non-invasive imaging of neuroinflammatory diseases (Damont et al., 2015).

Anticancer Applications

Novel pyrazolo[3,4-d]pyrimidin-4-yl derivatives have also been synthesized and evaluated for their anticancer activity. Some compounds have shown significant in vitro antitumor activity against various cancer cell lines, highlighting their potential as lead compounds for the development of new anticancer drugs. For example, a series of new derivatives was tested against the human breast adenocarcinoma cell line MCF7, with several compounds exhibiting mild to moderate activity compared with standard anticancer agents (El-Morsy, El-Sayed, & Abulkhair, 2017).